Cas no 681135-67-1 (1-Heptanone, 1-[5-(2-pyridinyl)-2-oxazolyl]-)

• Product Name: 1-Heptanone, 1-[5-(2-pyridinyl)-2-oxazolyl]-
• CAS No: 681135-67-1
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 1724472
• Update Time: 2024-11-27

1-Heptanone, 1-[5-(2-pyridinyl)-2-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone, 1-[5-(2-pyridinyl)-2-oxazolyl]-

• Inchi： 1S/C15H18N2O2/c1-2-3-4-5-9-13(18)15-17-11-14(19-15)12-8-6-7-10-16-12/h6-8,10-11H,2-5,9H2,1H3
• InChI Key： UZVWXZPPYMTLQE-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C2=NC=CC=C2)O1)(=O)CCCCCC

Computed Properties

• Exact Mass: 258.13694

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Melting Point: 52 °C
• Boiling Point: 405.8±37.0 °C(Predicted)
• PSA: 55.99
• pka: 1.17±0.19(Predicted)